Cas no 1361604-42-3 (Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate)

• Product Name: Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate
• CAS No: 1361604-42-3
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4921943
• Update Time: 2025-06-13

Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)12-10(17)2-6(5-18-12)8-3-7(14)4-9(15)11(8)16/h2-5H,1H3
• InChI Key： IYSWGFGXLYZGHL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(C(=O)OC)=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate

Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361604-42-3): A Comprehensive Overview

Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361604-42-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications. Its molecular structure, featuring a picolinic acid derivative with fluoro and trichlorophenyl substituents, makes it an intriguing candidate for further exploration.

The significance of this compound lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of a fluoro group at the 3-position and a trichlorophenyl group at the 5-position of the picolinate core enhances its reactivity and functionality, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders.

In the realm of oncology research, Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate has been investigated for its potential anti-proliferative effects. The fluorine atom, known for its ability to influence metabolic pathways and enhance drug bioavailability, plays a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the trichlorophenyl moiety contributes to its binding affinity with specific biological targets, making it a promising candidate for targeted therapy.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate with various enzymes and receptors. These studies have revealed that the compound exhibits high selectivity for certain therapeutic targets, minimizing off-target effects. This selectivity is critical for developing drugs with improved efficacy and reduced side effects.

The synthesis of Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

Evaluation of Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate in preclinical models has demonstrated its potential therapeutic benefits. Animal studies have shown that the compound can inhibit the growth of certain cancer cell lines while maintaining normal cell viability. This selective toxicity is attributed to its ability to disrupt critical cellular pathways involved in tumor progression.

The pharmacokinetic profile of Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate has been thoroughly examined to ensure optimal drug delivery. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for determining appropriate dosing regimens and minimizing potential drug-drug interactions.

In conclusion, Methyl 3-fluoro-5-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361604-42-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the development of new therapeutic agents. Continued research efforts are expected to further elucidate its potential applications and enhance our understanding of its mechanisms of action.